Cas no 3154-91-4 (1,4-bis(prop-2-yn-1-yl) but-2-ynedioate)

• Product Name: 1,4-bis(prop-2-yn-1-yl) but-2-ynedioate
• CAS No: 3154-91-4
• Molecular Formula: C₁₀H₆O₄
• Molecular Weight: 190.15224
• MDL: MFCD01656713
• CID: 308345
• PubChem ID: 201056

1,4-bis(prop-2-yn-1-yl) but-2-ynedioate Properties

Names and Identifiers

• 2-Butynedioic acid,1,4-di-2-propyn-1-yl ester
• bis(prop-2-ynyl) but-2-ynedioate
• 1,4-bis(prop-2-yn-1-yl) but-2-ynedioate
• 3154-91-4
• di(2-propynyl) 2-butynedioate
• SCHEMBL2828911
• BRN 2449773
• 2-Butynedioic acid, di(2-propynyl) ester
• Dipropargyl acetylenedicarboxylate
• EN300-22892404
• 2-Butynedioic acid di-2-propynyl ester
• DTXSID10185438

• MDL： MFCD01656713
• InChIKey： VKORBUAULXCWCB-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H6O4/c1-3-7-13-9(11)5-6-10(12)14-8-4-2/h1-2H,7-8H2
• SMILES： C#CCOC(C#CC(OCC#C)=O)=O

Computed Properties

• Exact Mass: 190.02658
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 190.027
• Heavy Atom Count: 14
• Complexity: 351
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6
• Refractive Index: 1.514
• Boiling Point: 293.7°Cat760mmHg
• Flash Point: 127.9°C
• Density: 1.255

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters